Cas no 2138549-41-2 (2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid
• CAS No: 2138549-41-2
• MF: C₁₇H₁₇I₂N₃O₄
• MW: 581.143528699875
• CID: 5800436
• PubChem ID: 165801035
• Update Time: 2025-06-29

2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid
• EN300-1141117
• 2138549-41-2

• Inchi： 1S/C17H17I2N3O4/c18-13-14(19)22(10-20-13)9-17(15(23)24,12-6-7-12)21-16(25)26-8-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H,21,25)(H,23,24)
• InChI Key： YLKLGMSCEXLROS-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)O)(C1CC1)NC(=O)OCC1C=CC=CC=1)I

Computed Properties

• Exact Mass: 580.93085g/mol
• Monoisotopic Mass: 580.93085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid

2-{(Benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic Acid: A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid, with the CAS number 2138549-41-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates several functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound is characterized by the presence of a benzyloxycarbonyl (Cbz) group, a cyclopropyl moiety, and a diiodoimidazole ring. These structural elements are strategically positioned to influence the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of such structural features in enhancing the efficacy of therapeutic agents, particularly in the context of targeted drug delivery systems.

One of the most intriguing aspects of this compound is its diiodoimidazole ring. Iodo-containing heterocycles have been extensively studied for their potential applications in radiotherapy and diagnostics. The diiodo substitution pattern in this molecule suggests a high degree of radiosensitivity, which could be exploited for targeted radionuclide therapy. Furthermore, the cyclopropyl group is known to impart rigidity to the molecule, which can enhance its binding affinity to specific biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and protective group strategies. The use of benzyloxycarbonyl protecting groups has been particularly advantageous in controlling the reactivity of key functional groups during the synthesis process. This has allowed researchers to achieve high yields and excellent purity levels, making this compound more accessible for preclinical studies.

In terms of biological activity, this compound has shown promising results in vitro against various cancer cell lines. The diiodoimidazole moiety has been implicated in inducing oxidative stress and triggering apoptotic pathways in malignant cells. Additionally, the cyclopropyl group has been found to enhance membrane permeability, facilitating the delivery of the compound to intracellular targets.

Despite its potential therapeutic benefits, further research is required to fully elucidate the mechanism of action and optimize its pharmacokinetic properties. Ongoing studies are exploring the use of this compound as a radiotracer for imaging applications, leveraging its high iodine content for positron emission tomography (PET) imaging.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4,5-diiodo-1H-imidazol-1-yl)propanoic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable candidate for further exploration in both therapeutic and diagnostic applications.